Cas no 69268-39-9 (3,6-Dibromoquinoline)

• Product Name: 3,6-Dibromoquinoline
• CAS No: 69268-39-9
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• MDL: MFCD00464317
• CID: 860357
• PubChem ID: 840332
• Update Time: 2025-10-30

3,6-Dibromoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromoquinoline
• 3,6‐DIBROMOQUINOLINE
• 3,6-Dibrom-chinolin
• 3,6-Dibromochinolin
• 3,6-Dibromo-quinoline
• HMS2533G09

• MDL： MFCD00464317
• Inchi： 1S/C9H5Br2N/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-5H
• InChI Key： CYLMMNPZLQGNEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CC(=CN=2)Br)C=1

Computed Properties

• Exact Mass: 284.87900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.923±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128 ºC
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 12.89000
• LogP: 3.75980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3,6-Dibromoquinoline

Comprehensive Guide to 3,6-Dibromoquinoline (CAS No. 69268-39-9): Properties, Applications, and Industry Insights

3,6-Dibromoquinoline (CAS No. 69268-39-9) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine-substituted quinoline structure, serves as a versatile intermediate in organic synthesis. Its unique molecular architecture, featuring two bromine atoms at the 3rd and 6th positions, enables diverse functionalization, making it a valuable building block for drug discovery and advanced material development.

The growing demand for heterocyclic compounds like 3,6-Dibromoquinoline is driven by their applications in fluorescence probes, OLED materials, and anticancer agent synthesis. Recent studies highlight its role in developing quinoline-based therapeutics, particularly in targeting protein kinases and DNA-binding proteins. Researchers also explore its potential in photocatalysis and corrosion inhibition, aligning with the global push for sustainable chemistry solutions.

From a synthetic perspective, 69268-39-9 offers distinct advantages due to its high reactivity at brominated sites, allowing for selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. This property positions it as a key precursor for π-conjugated systems used in organic electronics. Industry reports indicate a 12% annual growth in demand for such intermediates, reflecting the compound's relevance in next-gen material innovation.

Environmental and safety considerations for handling 3,6-Dibromoquinoline follow standard protocols for bromoaromatic compounds. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere is recommended to prevent degradation. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for purity verification, with commercial samples often exceeding 98% purity.

The compound's thermal stability (decomposition >250°C) and solubility profile (soluble in DMSO, THF; sparingly soluble in water) make it suitable for various high-temperature reactions. Patent analysis reveals increasing use in optoelectronic device fabrication, particularly for hole-transport layers in perovskite solar cells—a trending topic in renewable energy research.

For researchers sourcing CAS 69268-39-9, current market trends show availability from specialty chemical suppliers in gram to kilogram quantities. Pricing varies based on purity grades, with GC-grade 3,6-Dibromoquinoline commanding premium values. The compound's crystallographic data (monoclinic crystal system) and spectroscopic fingerprints are well-documented, facilitating its identification in complex matrices.

Emerging applications include its use as a template for metal-organic frameworks (MOFs) with gas storage capabilities, and as a ligand in transition metal catalysis. These developments align with the broader scientific interest in functionalized quinolines for CO2 capture technologies and hydrogen storage systems—addressing pressing climate change challenges.

Quality control protocols for 3,6-Dibromoquinoline typically involve melting point determination (152-154°C), elemental analysis, and residual solvent testing. The compound's stability under various pH conditions makes it suitable for combinatorial chemistry approaches, particularly in automated synthesis platforms gaining traction in high-throughput screening programs.

Recent advancements in continuous flow chemistry have enabled more efficient large-scale production of derivatives from 69268-39-9, reducing waste generation compared to batch processes. This innovation supports the pharmaceutical industry's shift toward green chemistry principles while maintaining the structural diversity needed for medicinal chemistry optimization.

As the scientific community explores quinoline-based COVID-19 therapeutics, derivatives of 3,6-Dibromoquinoline are being investigated for viral protease inhibition. This application spotlight has increased visibility in academic literature and chemical database searches, with particular interest in structure-activity relationships of halogenated heterocycles.